7-Chloro-3H-spiro[2-benzofuran-1,4'-piperidine]hydrochloride

• IUPAC Name: 4-chlorospiro[1H-2-benzofuran-3,4'-piperidine];hydrochloride
• InChI: InChI=1S/C12H14ClNO.ClH/c13-10-3-1-2-9-8-15-12(11(9)10)4-6-14-7-5-12;/h1-3,14H,4-8H2;1H
• InChI Key: JFIRIUCMGLAHSW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12C3=C(CO2)C=CC=C3Cl.Cl
• Molecular Formula: C12H15Cl2NO
• Molecular Weight: 260.16 g/mol

Description

7-Chloro-3H-spiro[2-benzofuran-1,4'-piperidine]hydrochloride (7-CSP) is an organic compound with a wide range of applications in the scientific and medical fields. It is a small molecule that has been used in laboratory experiments and clinical trials to investigate its potential benefits. 7-CSP has been found to possess a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. In addition, 7-CSP is a valuable tool for studying the biochemical and physiological effects of drugs and other compounds.

Scientific Research Applications

Discovery and Pharmacological Evaluation

• Spiropiperidine hydroxamic acid derivatives, including those related to 7-Chloro-3H-spiro[2-benzofuran-1,4'-piperidine], have been identified as novel histone deacetylase (HDAC) inhibitors. These compounds show promise in inhibiting nuclear extract HDACs and exhibit antiproliferative activity on tumor cell lines, indicating potential in cancer treatment (Varasi et al., 2011).

Subtype Selective σ-Receptor Ligands

• Research on spiropiperidines has led to the development of highly potent and subtype-selective σ-receptor ligands. These compounds, including spiro[benzofuran-1,4'-piperidine] derivatives, show high affinity for σ1-receptors, suggesting potential applications in neurological and psychiatric disorders (Maier & Wünsch, 2002).

Sigma Receptor Binding Properties

• Spiro[benzofuran-1,4'-piperidine] derivatives have been synthesized and evaluated for their binding properties to sigma(1) and sigma(2) receptors. Certain compounds demonstrate high sigma(1) receptor affinity and selectivity, which is relevant for research in neuropsychopharmacology (Maier & Wünsch, 2002).

Sigma Ligands for Neuroimaging

• Spirocyclic 3-(3-fluoropropyl)-2-benzofurans, a category that includes compounds structurally related to 7-Chloro-3H-spiro[2-benzofuran-1,4'-piperidine], have been evaluated as sigma1 receptor ligands for neuroimaging with positron emission tomography (PET). Such compounds could have significant implications in diagnostic imaging in neurology and psychiatry (Grosse Maestrup et al., 2009).

Safety and Hazards

The safety data sheet for a similar compound, 6-Chloro-3H-spiro[2-benzofuran-1,4’-piperidine] hydrochloride, suggests that it should be kept away from heat/sparks/open flames/hot surfaces and that proper protective equipment should be worn when handling it.

Future Directions

Benzofuran compounds, including 7-Chloro-3H-spiro[2-benzofuran-1,4’-piperidine]hydrochloride, have attracted attention due to their biological activities and potential applications in many aspects. They are potential natural drug lead compounds and are expected to be effective therapeutic drugs for various diseases.